Cas no 55877-31-1 (1-Benzofuran-3-carbonitrile)

1-Benzofuran-3-carbonitrile structure
1-Benzofuran-3-carbonitrile structure
Product Name:1-Benzofuran-3-carbonitrile
CAS No:55877-31-1
MF:C9H5NO
MW:143.142102003098
MDL:MFCD00810098
CID:350385
PubChem ID:15743085
Update Time:2025-08-03

1-Benzofuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Benzofurancarbonitrile
    • 1-benzofuran-3-carbonitrile
    • 3-cyanobenzofuran
    • benzofuran-3-carbonitrile
    • VLLADTXGBAUFMW-UHFFFAOYSA-N
    • NE27728
    • SY036790
    • F10034
    • Z1626921285
    • CS-12071
    • N12998
    • A913756
    • AKOS013356737
    • 55877-31-1
    • SCHEMBL1998501
    • CS-0260976
    • Z1188275503
    • DTXSID40577827
    • EN300-76483
    • AB91407
    • MFCD00810098
    • DB-366395
    • 1-Benzofuran-3-carbonitrile
    • MDL: MFCD00810098
    • Inchi: 1S/C9H5NO/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6H
    • InChI Key: VLLADTXGBAUFMW-UHFFFAOYSA-N
    • SMILES: O1C=C(C#N)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 143.03715
  • Monoisotopic Mass: 143.037113783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9
  • XLogP3: 2

Experimental Properties

  • Boiling Point: 260.8±13.0℃ at 760 mmHg
  • PSA: 36.93

1-Benzofuran-3-carbonitrile Security Information

1-Benzofuran-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM243927-1g
1-Benzofuran-3-carbonitrile
55877-31-1 95%
1g
$926 2021-06-17
Apollo Scientific
OR471326-250mg
1-Benzofuran-3-carbonitrile
55877-31-1
250mg
£394.00 2025-02-20
Apollo Scientific
OR471326-1g
1-Benzofuran-3-carbonitrile
55877-31-1
1g
£630.00 2022-10-16
abcr
AB526907-250 mg
1-Benzofuran-3-carbonitrile; .
55877-31-1
250MG
€514.10 2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y04905-250mg
1-Benzofuran-3-carbonitrile
55877-31-1 95%
250mg
¥3779.0 2023-09-05
TRC
B424038-10mg
1-benzofuran-3-carbonitrile
55877-31-1
10mg
$ 50.00 2022-06-07
TRC
B424038-50mg
1-benzofuran-3-carbonitrile
55877-31-1
50mg
$ 185.00 2022-06-07
TRC
B424038-100mg
1-benzofuran-3-carbonitrile
55877-31-1
100mg
$ 295.00 2022-06-07
eNovation Chemicals LLC
D525603-0.25g
1-Benzofuran-3-carbonitrile
55877-31-1 97%
0.25g
$509 2023-05-13
Chemenu
CM243927-1g
1-Benzofuran-3-carbonitrile
55877-31-1 95%
1g
$*** 2023-05-30
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.